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Compound of Interest

Compound Name: Leucylalanine

Cat. No.: B1331210 Get Quote

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the safety and handling

guidelines for Leucylalanine, a dipeptide of increasing interest in biomedical research and

pharmaceutical development. This document is intended for researchers, scientists, and drug

development professionals to ensure the safe and effective use of this compound in a

laboratory setting. While specific quantitative toxicity data for Leucylalanine is not readily

available in published literature, this guide synthesizes information from safety data sheets and

toxicological assessments of related compounds to establish best practices for handling and

emergency procedures.

Section 1: Chemical and Physical Properties
Leucylalanine is a dipeptide composed of L-leucine and L-alanine.[1] Understanding its

fundamental properties is crucial for safe handling.

Property Value Source

Molecular Formula C9H18N2O3 PubChem[1]

Molecular Weight 202.25 g/mol PubChem[1]

Appearance White powder Sigma-Aldrich MSDS[2]

CAS Number 7298-84-2 ChemicalBook[3]
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Section 2: Hazard Identification and Toxicological
Summary
Based on available safety data sheets and QSAR modeling, Leucylalanine may cause

irritation and skin sensitization.[1][2] Direct contact with eyes, skin, and respiratory tract should

be avoided.

Hazard Statement Classification Precautionary Statement

May cause skin irritation Not classified
P264: Wash hands thoroughly

after handling.

May cause serious eye

irritation
Not classified

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

May cause respiratory irritation Not classified

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

May cause an allergic skin

reaction

Potential Sensitizer (QSAR

modeling)[1][2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Toxicity Data:

Specific LD50 or LC50 values for Leucylalanine are not available in the reviewed literature.

Toxicity studies on related compounds, such as a 90-day repeated-dose oral toxicity study on

creatyl-l-leucine, showed no evidence of mutagenicity or genotoxicity.[4] Another 90-day study

on a tripeptide of arginine, alanine, and lysine established a no-observed-adverse-effect-level

(NOAEL) of 1000 mg/kg bw/day in rats.[5] While these results provide some context, they are

not directly transferable to Leucylalanine.

Section 3: Handling and Storage Protocols
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Proper handling and storage are paramount to ensuring laboratory safety.

Handling:

Work in a well-ventilated area to avoid dust formation and inhalation.[3]

Use personal protective equipment (PPE), including chemical-impermeable gloves, lab

coats, and safety glasses.[3][6]

Avoid contact with skin and eyes.[3]

Use non-sparking tools and prevent the build-up of electrostatic discharge.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from incompatible materials and foodstuff containers.[3]
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Figure 1: Standard Laboratory Workflow for Handling Leucylalanine
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Figure 2: Emergency Response Decision Tree for Leucylalanine Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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